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Compound of Interest

Compound Name: MM-401 Tfa

Cat. No.: B10819863

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling MM-401 Tfa. It includes detailed
operational and disposal plans to ensure the safe and effective use of this compound in a
laboratory setting.

MM-401 Tfa is a potent MLL1 H3K4 methyltransferase inhibitor used in leukemia research.[1]
[2][3] While the specific toxicity data for MM-401 is limited, the trifluoroacetate (Tfa) component
is a strong acid with significant corrosive properties.[4][5][6][7] Therefore, stringent adherence
to safety protocols is mandatory. The Safety Data Sheet (SDS) for MM-401 Tfa classifies it as
harmful if swallowed and very toxic to aquatic life with long-lasting effects.[8]

Quantitative Data Summary

The following table summarizes key quantitative data for the safe handling of MM-401 Tfa and
its trifluoroacetic acid component.
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Parameter Value Reference
MM-401 Tfa
CAS Number 1442106-11-7 [1]18]
Molecular Weight 700.75 g/mol [1][8]
H302: Harmful if
swallowedH410: Very toxic to
GHS Hazard Statements o ] ] [8]
aquatic life with long lasting
effects
Powder: -20°C for 2 yearsin
Recommended Storage [1]
DMSO: -80°C for 6 months
Trifluoroacetic Acid (TFA)
Component
H314: Causes severe skin
burns and eye damageH412:
GHS Hazard Statements o ] [4]
Harmful to aquatic life with
long lasting effects
Boiling Point 72.4°C [9]
Melting Point -15.2°C [4]
o o No published exposure limits,
Permissible Exposure Limit [5]

exposure should be avoided.

Experimental Protocols: Handling and Personal
Protective Equipment (PPE)

All work with MM-401 Tfa must be conducted in a certified chemical fume hood.[5][6][10] An
eyewash station and safety shower must be readily accessible.[10]

Engineering Controls:

e Chemical Fume Hood: Always handle MM-401 Tfa inside a properly functioning chemical

fume hood to prevent inhalation of vapors or aerosols.[5][6][10]
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e Ventilation: Ensure adequate general laboratory ventilation.

Personal Protective Equipment (PPE): A comprehensive PPE strategy is crucial for mitigating
the risks associated with MM-401 Tfa.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles
meeting ANSI Z87.1
standards. A face shield is
recommended when handling

larger quantities.

Protects against splashes of
the corrosive TFA component,
which can cause severe eye
damage.[4][10]

Hand Protection

Wear chemical-resistant
gloves. Butyl rubber or Viton
gloves are recommended for
prolonged contact. For small
guantities, nitrile gloves may
be sufficient, but should be
changed immediately upon
contact.[4][6] Double gloving is

recommended.[5]

Prevents skin contact, which
can cause severe burns.[4]
Breakthrough times for gloves

should be considered.[4]

Body Protection

A properly fitting lab coat, long
pants, and closed-toe shoes
must be worn.[5][10] For larger
quantities, a chemical-resistant

apron is recommended.[6]

Protects skin from accidental

spills and splashes.

Respiratory Protection

Generally not required when
working in a fume hood. If work
outside a fume hood is
unavoidable, a risk
assessment must be
conducted to determine the
appropriate respiratory

protection.[6]

Prevents inhalation of harmful

vapors.
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Handling and Storage Procedures

¢ Receiving and Unpacking: Visually inspect the container for any damage or leaks upon
receipt.

o Preparation: Before use, allow the container to reach room temperature in a desiccator to
prevent condensation.

e Weighing and Aliquoting: Conduct all weighing and solution preparation inside a chemical
fume hood.

o Storage: Store MM-401 Tfa in a tightly sealed container in a cool, dry, and well-ventilated
area, away from incompatible materials such as bases and strong oxidizing agents.[8][10]
Follow the specific temperature guidelines for long-term stability.[1]

Spill and Emergency Procedures

Minor Spill (inside fume hood):

Alert personnel in the immediate area.

Wear appropriate PPE.

Absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand).

Collect the contaminated material into a designated hazardous waste container.

Clean the spill area with a suitable decontaminating agent.

Major Spill (outside fume hood):

Evacuate the laboratory immediately.[10]

Alert others and activate the nearest fire alarm.

Close the laboratory doors and post a warning sign.

Contact the institution's emergency response team.
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e Provide the SDS to emergency responders.
First Aid Measures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[5][8]

o Skin Contact: Immediately remove all contaminated clothing and wash the affected area with
plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[4][8]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[4][8]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[8]

Disposal Plan

All waste containing MM-401 Tfa must be treated as hazardous waste.

o Waste Collection: Collect all liquid and solid waste containing MM-401 Tfa in clearly labeled,
sealed, and compatible hazardous waste containers.[10]

e Labeling: Label waste containers with "Hazardous Waste" and the full chemical name "MM-
401 Tfa". Do not use abbreviations.[10]

o Storage of Waste: Store hazardous waste in a designated satellite accumulation area, away
from incompatible materials.

» Disposal: Arrange for the disposal of hazardous waste through the institution's environmental
health and safety office. Do not dispose of MM-401 Tfa down the drain.[6] Empty containers
should be rinsed with a suitable solvent, and the rinsate collected as hazardous waste before
disposal of the container.[10]

Diagrams
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Workflow for Handling MM-401 Tfa
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Caption: Workflow for the safe handling and disposal of MM-401 Tfa.
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Logical Flow for MM-401 Tfa Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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